Cas no 77668-10-1 (2,3,4-tri-O-acetyl-β-D-glucuronic acid methyl ester)

• Product Name: 2,3,4-tri-O-acetyl-β-D-glucuronic acid methyl ester
• CAS No: 77668-10-1
• MF: C₁₃H₁₈O₁₀
• MW: 334.276025295258
• CID: 3037942
• PubChem ID: 22822746
• Update Time: 2025-04-21

2,3,4-tri-O-acetyl-β-D-glucuronic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3,4-tri-O-acetyl-β-D-glucuronic acid methyl ester
• methyl 2,3,4-tri-O-acetyl-D-glucuronate;tri-O-acetyl methyl glucuronate;methyl 2,3,4-tri-O-acetylglucuronate;methyl tri-O-acetylglucuronate;
• SCHEMBL3477908
• methyl-2,3,4-tri-O-acetylglucuronate
• DTXSID601233224
• D-Glucuronic acid, methyl ester, 2,3,4-triacetate
• (2R,3S,4R,5S)-5-hydroxy-6-methoxy-1,6-dioxohexane-2,3,4-triyl triacetate
• 77668-10-1

• Inchi： 1S/C13H18O10/c1-6(15)21-9(5-14)11(22-7(2)16)12(23-8(3)17)10(18)13(19)20-4/h5,9-12,18H,1-4H3/t9-,10-,11+,12+/m0/s1
• InChI Key： MSZWKQNQZAXGSX-NNYUYHANSA-N
• SMILES： O(C(C)=O)[C@H]([C@H](C=O)OC(C)=O)[C@@H]([C@@H](C(=O)OC)O)OC(C)=O

Computed Properties

• Exact Mass: 334.09000
• Monoisotopic Mass: 334.08999677Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 142.50000
• LogP: -1.48570